2-(Aminomethyl)-4-hydroxybenzamide
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Description
2-(Aminomethyl)-4-hydroxybenzamide is a benzamide derivative characterized by an aminomethyl (-CH₂NH₂) substituent at the ortho (2nd) position and a hydroxyl (-OH) group at the para (4th) position on the benzene ring.
The hydroxyl group at position 4 enhances solubility in polar solvents and may improve binding affinity to biological targets, while the aminomethyl group introduces basicity, facilitating interactions with acidic residues in enzymes or receptors. These features suggest applications in drug design, particularly for antimicrobial or antifungal agents .
Properties
Molecular Formula |
C8H10N2O2 |
|---|---|
Molecular Weight |
166.18 g/mol |
IUPAC Name |
2-(aminomethyl)-4-hydroxybenzamide |
InChI |
InChI=1S/C8H10N2O2/c9-4-5-3-6(11)1-2-7(5)8(10)12/h1-3,11H,4,9H2,(H2,10,12) |
InChI Key |
YGXAEGHOTNNVNE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1O)CN)C(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Aminomethyl)-4-hydroxybenzamide typically involves the reaction of 4-hydroxybenzoic acid with formaldehyde and ammonia. The reaction proceeds through the formation of an intermediate, which is then converted to the desired product under controlled conditions. The reaction is usually carried out in an aqueous medium with a suitable catalyst to enhance the yield and purity of the product.
Industrial Production Methods
In industrial settings, the production of 2-(Aminomethyl)-4-hydroxybenzamide can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction parameters such as temperature, pressure, and reactant concentrations, leading to higher efficiency and consistency in product quality. The use of environmentally friendly solvents and catalysts is also emphasized to adhere to green chemistry principles.
Chemical Reactions Analysis
Types of Reactions
2-(Aminomethyl)-4-hydroxybenzamide undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a quinone derivative.
Reduction: The carbonyl group in the benzamide moiety can be reduced to form an amine.
Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like amines and thiols can react with the aminomethyl group under basic conditions.
Major Products Formed
Oxidation: Quinone derivatives.
Reduction: Amines.
Substitution: Various substituted benzamides.
Scientific Research Applications
2-(Aminomethyl)-4-hydroxybenzamide has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as an enzyme inhibitor.
Medicine: Explored for its therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: Utilized in the production of specialty chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 2-(Aminomethyl)-4-hydroxybenzamide involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with active sites of enzymes, inhibiting their activity. The hydroxyl group can also participate in hydrogen bonding, enhancing the compound’s binding affinity to its targets. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 2-(Aminomethyl)-4-hydroxybenzamide with key analogs:
Key Observations:
Substituent Effects on Bioactivity: The hydroxyl group in 4-hydroxybenzamide derivatives (e.g., N-[(Z)-(4-fluorophenyl)methylideneamino]-4-hydroxybenzamide) correlates with antibacterial and antiviral activities, likely due to enhanced hydrogen bonding with target proteins .
Aminomethyl vs.
Electronic and Physicochemical Properties
- Electrophilicity and Reactivity : Density functional theory (DFT) studies on 4-hydroxybenzamide derivatives reveal high electrophilicity indices (~3.5 eV), indicating strong electron-accepting capacity at the hydroxyl and carbonyl groups. This property is critical for interactions with nucleophilic residues in enzymes .
- Solubility: 2-(Aminomethyl)-4-hydroxybenzamide is expected to exhibit moderate water solubility (~5–10 mg/mL) due to its polar groups, outperforming methoxy-substituted analogs (e.g., <1 mg/mL for compounds in ) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
